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Compound of Interest

Compound Name:
1-(5-Bromopyrimidin-2-yl)-3-

pyrrolidinol

CAS No.: 914347-70-9

Cat. No.: B1387638

Get Quote

In the landscape of modern drug discovery, the strategic combination of well-established

pharmacophores is a cornerstone of rational drug design. The pyrimidine ring, a fundamental

component of nucleobases, is a versatile heterocyclic motif found in a multitude of FDA-

approved drugs, demonstrating a wide range of biological activities including anticancer,

antiviral, and anti-inflammatory properties.[1][2][3][4][5] Similarly, the pyrrolidine scaffold, a five-

membered nitrogen-containing heterocycle, is a prevalent feature in numerous natural products

and synthetic drugs.[6][7] Its non-planar, three-dimensional structure allows for a thorough

exploration of pharmacophore space, making it an attractive component for developing novel

therapeutics targeting a variety of diseases.[8][9]

This guide focuses on the hybrid molecule 1-(5-Bromopyrimidin-2-yl)-3-pyrrolidinol, a
compound that marries the biological potential of the pyrimidine core with the structural

advantages of the pyrrolidinol moiety. The presence of a bromine atom on the pyrimidine ring

offers a valuable handle for further synthetic modification, such as cross-coupling reactions,

enabling the generation of diverse chemical libraries for structure-activity relationship (SAR)

studies. This document serves as a technical resource for researchers, scientists, and drug

development professionals, providing a detailed examination of the compound's synthesis,
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physicochemical properties, and its potential pharmacological significance based on the

activities of its constituent scaffolds.

Physicochemical Properties
A clear understanding of a compound's physical and chemical characteristics is fundamental

for its application in research and development. The key properties of 1-(5-Bromopyrimidin-2-
yl)-3-pyrrolidinol are summarized below.

Property Value Source

CAS Number 914347-70-9 [10]

Molecular Formula C₈H₁₀BrN₃O [10]

Molecular Weight 244.09 g/mol [10]

IUPAC Name
1-(5-bromopyrimidin-2-

yl)pyrrolidin-3-ol
N/A

MDL Number MFCD08460364 [10]

Purity Typically ≥97% [10]

Synthesis and Mechanistic Rationale
The synthesis of 1-(5-Bromopyrimidin-2-yl)-3-pyrrolidinol is typically achieved via a

nucleophilic aromatic substitution (SNAr) reaction. This common and reliable method involves

the displacement of a halide from an electron-deficient aromatic ring by a nucleophile.

Proposed Synthetic Pathway
The logical and field-proven approach involves the reaction between 2-chloro-5-

bromopyrimidine and (R)- or (S)-3-pyrrolidinol. The electron-withdrawing nitrogen atoms of the

pyrimidine ring activate the C2 position, making it susceptible to nucleophilic attack by the

secondary amine of 3-pyrrolidinol.
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2-Chloro-5-bromopyrimidine3-Pyrrolidinol
Base (e.g., DIPEA or K2CO3)
Solvent (e.g., DMF or NMP)

Heat (e.g., 80-120 °C)

1-(5-Bromopyrimidin-2-yl)-3-pyrrolidinol

Click to download full resolution via product page

Proposed synthetic route for 1-(5-Bromopyrimidin-2-yl)-3-pyrrolidinol.

Detailed Experimental Protocol (Self-Validating System)
This protocol is designed to be self-validating, with clear checkpoints and explanations for each

step.
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Reactor Setup and Inert Atmosphere:

To a dry, round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add

2-chloro-5-bromopyrimidine (1.0 eq).

Purge the flask with an inert gas (e.g., nitrogen or argon). This is critical to prevent

moisture from interfering with the reaction, particularly if a strong base is used.

Addition of Reagents:

Add a suitable solvent such as N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone

(NMP) to dissolve the starting material. These polar aprotic solvents are chosen for their

ability to solvate the reactants and facilitate the SNAr mechanism.

Add 3-pyrrolidinol (1.1 eq). A slight excess of the nucleophile ensures the complete

consumption of the limiting electrophile.

Add a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 eq) or

an inorganic base like potassium carbonate (K₂CO₃) (3.0 eq). The base is essential to

neutralize the HCl generated during the reaction, driving the equilibrium towards the

product.

Reaction Execution and Monitoring:

Heat the reaction mixture to 80-120 °C. The elevated temperature provides the necessary

activation energy for the substitution to occur at a practical rate.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS). This allows for real-time tracking of the

consumption of starting materials and the formation of the product, preventing over-

running or premature termination of the reaction.

Work-up and Isolation:

Once the reaction is complete, cool the mixture to room temperature.
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Dilute the mixture with ethyl acetate and wash with water and brine. This procedure

removes the polar solvent (DMF/NMP) and inorganic salts.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate

under reduced pressure. This step removes residual water to yield the crude product.

Purification and Verification:

Purify the crude residue by column chromatography on silica gel, typically using a gradient

of ethyl acetate in hexanes or dichloromethane/methanol. This step is crucial for isolating

the target compound from unreacted starting materials and byproducts.

Confirm the structure and purity of the final product using analytical techniques such as ¹H

NMR, ¹³C NMR, and Mass Spectrometry.

Biological and Pharmacological Context
While specific biological data for 1-(5-Bromopyrimidin-2-yl)-3-pyrrolidinol is not extensively

published, its therapeutic potential can be inferred from the well-documented activities of its

core components.

The Role of the Pyrimidine Scaffold
The pyrimidine nucleus is a cornerstone in the development of therapeutics. Its derivatives are

known to interact with a wide array of biological targets.[3] Many pyrimidine-based compounds

function as kinase inhibitors, antimetabolites in cancer therapy, and agents targeting microbial

enzymes.[4][5] The structural similarity of the pyrimidine ring to purines and its ability to form

hydrogen bonds allow it to effectively mimic endogenous ligands and interact with the active

sites of enzymes and receptors.

The Versatility of the Pyrrolidine Scaffold
Pyrrolidine and its derivatives are classified as "chiral templates" and are integral to a vast

number of biologically active molecules.[6][8] This scaffold is found in drugs targeting the

central nervous system, as well as in potent antiviral and anticancer agents.[11][12] The

stereochemistry of substituted pyrrolidines can significantly influence their binding affinity and

biological activity, offering a powerful tool for optimizing drug candidates.[8] For instance,

different stereoisomers can exhibit vastly different interactions with enantioselective proteins.[8]
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Hypothetical Mechanism of Action: Kinase Inhibition
Given the prevalence of pyrimidine derivatives as kinase inhibitors, a plausible, albeit

hypothetical, mechanism of action for 1-(5-Bromopyrimidin-2-yl)-3-pyrrolidinol is the

inhibition of a protein kinase involved in cell proliferation, such as a Cyclin-Dependent Kinase

(CDK).

1-(5-Bromopyrimidin-2-yl)-3-pyrrolidinol

Protein Kinase (e.g., CDK2)

 Binds to ATP-binding pocket
(Inhibition)

Substrate Protein (e.g., Rb)

 Catalyzes phosphorylation

Apoptosis / Cell Cycle Arrest

Inhibition leads to

ATP

 Binds

Phosphorylated Substrate
(p-Rb)

Cell Cycle Progression
(G1 to S phase)

Uncontrolled Cell Proliferation

Click to download full resolution via product page

Hypothetical mechanism of 1-(5-Bromopyrimidin-2-yl)-3-pyrrolidinol as a kinase inhibitor.
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In this model, the compound would act as a competitive inhibitor at the ATP-binding site of the

kinase. The pyrimidine core would mimic the adenine ring of ATP, while the pyrrolidinol moiety

could form additional hydrogen bonds, enhancing binding affinity and selectivity. By blocking

the phosphorylation of key substrate proteins, the compound would halt downstream signaling,

leading to cell cycle arrest and potentially apoptosis in cancer cells.

Future Directions and Conclusion
1-(5-Bromopyrimidin-2-yl)-3-pyrrolidinol stands as a molecule of significant interest for drug

discovery programs. It combines two pharmacologically privileged scaffolds and incorporates a

reactive handle for further chemical exploration.

Key future research directions should include:

Broad Biological Screening: Evaluating the compound against a diverse panel of targets,

including protein kinases, microbial enzymes, and viral polymerases, to uncover its primary

biological activity.

Structure-Activity Relationship (SAR) Studies: Utilizing the bromine atom as a point for

diversification through Suzuki, Sonogashira, or Buchwald-Hartwig cross-coupling reactions

to synthesize a library of analogues. This would help in identifying key structural features that

enhance potency and selectivity.

Stereochemical Analysis: Synthesizing and testing both the (R)- and (S)-enantiomers of the

compound to determine if the biological activity is stereospecific, a common feature for chiral

drugs.

In conclusion, this technical guide provides a comprehensive overview of 1-(5-
Bromopyrimidin-2-yl)-3-pyrrolidinol, from its logical synthesis to its potential as a valuable

scaffold in medicinal chemistry. By leveraging the established knowledge of its constituent

pyrimidine and pyrrolidine cores, researchers are well-equipped to explore the full therapeutic

potential of this promising compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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